2-(4-Fluoro-2-methylphenyl)ethan-1-amine
Overview
Description
2-(4-Fluoro-2-methylphenyl)ethan-1-amine is a chemical compound with the CAS Number: 1547036-77-0 . It has a molecular weight of 153.2 .
Molecular Structure Analysis
The InChI code for 2-(4-Fluoro-2-methylphenyl)ethan-1-amine is 1S/C9H12FN/c1-7-2-4-8(5-3-7)9(11)6-10/h2-5,9H,6,11H2,1H3 .Physical And Chemical Properties Analysis
The physical form of a similar compound, (1R)-1-(4-fluoro-2-methylphenyl)ethan-1-amine hydrochloride, is reported to be a powder . The storage temperature is 4 degrees Celsius .Scientific Research Applications
Organic Synthesis
“2-(4-Fluoro-2-methylphenyl)ethan-1-amine” is an important raw material and intermediate used in organic synthesis . It can be used to synthesize a variety of complex organic molecules.
Pharmaceuticals
This compound can be used in the pharmaceutical industry as a building block in the synthesis of various drugs . The presence of the amine group makes it a versatile intermediate in the creation of a wide range of pharmaceuticals.
Agrochemicals
In the agrochemical industry, “2-(4-Fluoro-2-methylphenyl)ethan-1-amine” can be used in the synthesis of various agrochemicals . These could include pesticides, herbicides, or other chemicals used in agriculture.
Dye Manufacturing
The compound can also be used in the manufacture of dyes . The specific properties of the compound could potentially influence the color or other characteristics of the dye.
Research on New Psychoactive Substances (NPS)
The compound can be used in research related to new psychoactive substances (NPS) . It can be used to understand the properties and effects of these substances, which can help in the development of treatments and preventive measures.
Spectroscopic and Crystallographic Characterization
The compound can be used in spectroscopic and crystallographic characterization studies . These studies can provide valuable information about the compound’s structure and properties, which can be useful in various scientific and industrial applications.
Safety and Hazards
properties
IUPAC Name |
2-(4-fluoro-2-methylphenyl)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12FN/c1-7-6-9(10)3-2-8(7)4-5-11/h2-3,6H,4-5,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BUUVJVBLJJWZOG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)F)CCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12FN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Fluoro-2-methylphenyl)ethan-1-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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